Cas no 2138545-42-1 (4-(pyrimidin-2-yl)aminobenzoic acid hydrochloride)

• Product Name: 4-(pyrimidin-2-yl)aminobenzoic acid hydrochloride
• CAS No: 2138545-42-1
• MF: C₁₁H₁₀ClN₃O₂
• MW: 251.669001102448
• CID: 4641297
• PubChem ID: 132354089
• Update Time: 2025-06-09

4-(pyrimidin-2-yl)aminobenzoic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-[(pyrimidin-2-yl)amino]benzoic acid hydrochloride
• 4-(pyrimidin-2-yl)aminobenzoic acid hydrochloride

• Inchi： 1S/C11H9N3O2.ClH/c15-10(16)8-2-4-9(5-3-8)14-11-12-6-1-7-13-11;/h1-7H,(H,15,16)(H,12,13,14);1H
• InChI Key： VJZRVAGGDZTGIR-UHFFFAOYSA-N
• SMILES： N(C1=NC=CC=N1)C1C=CC(C(=O)O)=CC=1.Cl

Additional information on 4-(pyrimidin-2-yl)aminobenzoic acid hydrochloride

Introduction to 4-(pyrimidin-2-yl)aminobenzoic acid hydrochloride (CAS No. 2138545-42-1)

4-(pyrimidin-2-yl)aminobenzoic acid hydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 2138545-42-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound belongs to the class of heterocyclic aminobenzoic acids, a category known for its diverse biological activities and potential therapeutic applications. The structural framework of this molecule incorporates a pyrimidine ring linked to an aminobenzoic acid moiety, with the hydrochloride salt form enhancing its solubility and stability, making it more suitable for various experimental and industrial applications.

The significance of 4-(pyrimidin-2-yl)aminobenzoic acid hydrochloride lies in its multifaceted roles in medicinal chemistry. The pyrimidine ring is a common pharmacophore in drug design, often associated with kinase inhibition, antiviral, and anticancer properties. When combined with the aminobenzoic acid moiety, the compound exhibits enhanced binding affinity to biological targets, which is critical for developing novel therapeutic agents. Recent studies have highlighted its potential in modulating cellular signaling pathways, particularly those involved in inflammation and oxidative stress, making it a promising candidate for treating chronic inflammatory diseases and neurodegenerative disorders.

One of the most compelling aspects of 4-(pyrimidin-2-yl)aminobenzoic acid hydrochloride is its ability to interact with specific enzymes and receptors. For instance, research has demonstrated its inhibitory effects on certain tyrosine kinases, which are overexpressed in various cancers. The hydrochloride salt form not only improves the compound's pharmacokinetic properties but also enhances its bioavailability, allowing for more efficient delivery to target sites within the body. This has opened up new avenues for developing targeted therapies with improved efficacy and reduced side effects.

In addition to its anti-cancer potential, 4-(pyrimidin-2-yl)aminobenzoic acid hydrochloride has shown promise in the treatment of inflammatory conditions. Chronic inflammation is a hallmark of many diseases, including rheumatoid arthritis and inflammatory bowel disease. Studies have indicated that this compound can inhibit the production of pro-inflammatory cytokines by modulating key signaling pathways such as NF-κB and MAPK. By targeting these pathways, 4-(pyrimidin-2-yl)aminobenzoic acid hydrochloride may help reduce inflammation and alleviate symptoms associated with these conditions.

The compound's structural features also make it an attractive scaffold for further drug development. The presence of both pyrimidine and aminobenzoic acid groups provides multiple sites for chemical modification, allowing researchers to fine-tune its biological activity. This flexibility has led to the synthesis of several derivatives that exhibit enhanced potency and selectivity. For example, modifications at the pyrimidine ring have been shown to improve binding affinity to specific enzymes, while alterations at the aminobenzoic acid moiety can enhance solubility and metabolic stability.

Recent advances in computational chemistry have further accelerated the development of 4-(pyrimidin-2-yl)aminobenzoic acid hydrochloride derivatives. Molecular docking studies have been instrumental in identifying key interactions between this compound and biological targets, providing insights into its mechanism of action. These studies have also helped predict potential side effects and optimize dosing regimens, ensuring safer and more effective therapeutic use. The integration of experimental data with computational models has been particularly valuable in understanding how structural modifications influence biological activity.

The pharmaceutical industry has taken note of the promising properties of 4-(pyrimidin-2-yl)aminobenzoic acid hydrochloride, leading to several ongoing clinical trials and preclinical studies. These trials aim to evaluate its efficacy and safety in treating various diseases, including cancer, inflammation, and neurodegenerative disorders. Preliminary results have been encouraging, suggesting that this compound may offer significant therapeutic benefits when used alone or in combination with other treatments.

In conclusion,4-(pyrimidin-2-yl)aminobenzoic acid hydrochloride (CAS No. 2138545-42-1) is a versatile compound with substantial potential in pharmaceutical applications. Its unique structural features, combined with its ability to modulate key biological pathways, make it a valuable tool for drug discovery and development. As research continues to uncover new applications for this compound,4-(pyrimidin-2-yl)aminobenzoic acid hydrochloride is poised to play an increasingly important role in addressing some of the most challenging medical conditions facing society today.